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Compound of Interest

Compound Name: FG-2216

Cat. No.: B1672656 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of FG-2216 stock solutions

using Dimethyl Sulfoxide (DMSO) as a solvent. FG-2216 (also known as IOX3 and YM-311) is

a potent, orally active inhibitor of Hypoxia-Inducible Factor (HIF) prolyl hydroxylase-2 (PHD2), a

key enzyme in the HIF signaling pathway.[1][2] Proper preparation and storage of stock

solutions are critical for ensuring the compound's stability and obtaining reproducible

experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for FG-2216.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1672656?utm_src=pdf-interest
https://www.benchchem.com/product/b1672656?utm_src=pdf-body
https://www.benchchem.com/product/b1672656?utm_src=pdf-body
https://www.medchemexpress.com/FG-2216.html
https://www.selleckchem.com/products/fg-2216.html
https://www.benchchem.com/product/b1672656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 280.66 g/mol [1][2]

CAS Number 223387-75-5 [1][3]

Appearance White to off-white solid [1]

Solubility in DMSO

≥14.05 mg/mL to 56 mg/mL

(Ultrasonic treatment may be

required)

[1][2][4]

Recommended Stock

Concentration

10 mM - 50 mM in freshly

opened DMSO
[1][5]

Storage of Solid
-20°C for 3 years; 4°C for 2

years
[1]

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
[1]

Experimental Protocol: Preparation of a 10 mM FG-
2216 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of FG-2216 in DMSO.

Materials:

FG-2216 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)
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Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the FG-2216 vial to equilibrate to room

temperature to prevent condensation.

Weighing FG-2216: Carefully weigh out the desired amount of FG-2216 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 2.807 mg of FG-2216 (Molecular Weight: 280.66 g/mol ).

Dissolving in DMSO:

Add the appropriate volume of freshly opened, anhydrous DMSO to the vial containing the

FG-2216 powder. To continue the example, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in an ultrasonic water bath for 5-10 minutes.[1] Be

cautious to avoid overheating the sample.

Aliquoting and Storage:

Once the FG-2216 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[1]

Note on Dilutions: For cell-based assays, it is recommended to pre-warm the stock solution and

the cell culture medium to 37°C before making final dilutions to avoid precipitation.[6]
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Visualizations
The following diagrams illustrate the signaling pathway of FG-2216 and the experimental

workflow for stock solution preparation.
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Caption: FG-2216 inhibits PHD2, leading to HIF-α stabilization and target gene transcription.
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Caption: Workflow for preparing FG-2216 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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